Cas no 845633-98-9 (7-2-(4-bromophenyl)-2-oxoethoxy-3-(2-methoxyphenyl)-4H-chromen-4-one)

• Product Name: 7-2-(4-bromophenyl)-2-oxoethoxy-3-(2-methoxyphenyl)-4H-chromen-4-one
• CAS No: 845633-98-9
• MF: C₂₄H₁₇BrO₅
• MW: 465.292786359787
• CID: 5420615
• Update Time: 2025-06-12

7-2-(4-bromophenyl)-2-oxoethoxy-3-(2-methoxyphenyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-[2-(4-bromophenyl)-2-oxoethoxy]-3-(2-methoxyphenyl)chromen-4-one
• 7-2-(4-bromophenyl)-2-oxoethoxy-3-(2-methoxyphenyl)-4H-chromen-4-one

• Inchi： 1S/C24H17BrO5/c1-28-22-5-3-2-4-18(22)20-13-30-23-12-17(10-11-19(23)24(20)27)29-14-21(26)15-6-8-16(25)9-7-15/h2-13H,14H2,1H3
• InChI Key： IPHYOANSECDPLV-UHFFFAOYSA-N
• SMILES： C1OC2=CC(OCC(C3=CC=C(Br)C=C3)=O)=CC=C2C(=O)C=1C1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 7-2-(4-bromophenyl)-2-oxoethoxy-3-(2-methoxyphenyl)-4H-chromen-4-one

Introduction to 7-2-(4-bromophenyl)-2-oxoethoxy-3-(2-methoxyphenyl)-4H-chromen-4-one (CAS No. 845633-98-9)

7-2-(4-bromophenyl)-2-oxoethoxy-3-(2-methoxyphenyl)-4H-chromen-4-one (CAS No. 845633-98-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of chromenones, which are characterized by their unique structural features and potential biological activities. The compound's molecular formula is C₂₁H₁₇BrO₄, and it has a molecular weight of approximately 417.26 g/mol.

The structure of 7-2-(4-bromophenyl)-2-oxoethoxy-3-(2-methoxyphenyl)-4H-chromen-4-one is particularly noteworthy due to the presence of a chromenone core, a brominated phenyl group, and a methoxy-substituted phenyl group. These functional groups contribute to the compound's diverse chemical properties and potential biological activities. The chromenone scaffold is known for its ability to modulate various biological processes, including enzyme inhibition, antioxidant activity, and anti-inflammatory effects.

In recent years, 7-2-(4-bromophenyl)-2-oxoethoxy-3-(2-methoxyphenyl)-4H-chromen-4-one has been the subject of several studies aimed at elucidating its pharmacological properties. One notable area of research has focused on its potential as an anticancer agent. Studies have shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

Beyond its anticancer properties, 7-2-(4-bromophenyl)-2-oxoethoxy-3-(2-methoxyphenyl)-4H-chromen-4-one has also been investigated for its anti-inflammatory and antioxidant activities. In vitro studies have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases. Additionally, its antioxidant properties have been attributed to its ability to scavenge free radicals and protect cells from oxidative stress.

The synthesis of 7-2-(4-bromophenyl)-2-oxoethoxy-3-(2-methoxyphenyl)-4H-chromen-4-one involves a series of well-defined chemical reactions. Typically, the synthesis begins with the condensation of 2-hydroxyacetophenone with 4-bromoacetophenone in the presence of a base to form the intermediate ketone. This intermediate is then subjected to a Claisen condensation with 3-methoxycinnamic acid to yield the final product. The synthetic route is highly reproducible and can be scaled up for larger-scale production.

The physicochemical properties of 7-2-(4-bromophenyl)-2-oxoethoxy-3-(2-methoxyphenyl)-4H-chromen-4-one have been extensively characterized. The compound is generally stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity. Its solubility in organic solvents such as DMSO and ethanol makes it suitable for various biological assays and pharmaceutical formulations.

In terms of safety and handling, 7-2-(4-bromophenyl)-2-oxoethoxy-3-(2-methoxyphenyl)-4H-chromen-4-one should be handled with care, following standard laboratory safety protocols. While it is not classified as a hazardous material, proper personal protective equipment (PPE) should be worn during handling to minimize exposure risks.

The potential applications of 7-2-(4-bromophenyl)-2-oxoethoxy-3-(2-methoxyphenyl)-4H-chromen-4-one in drug development are promising. Its multifaceted biological activities make it an attractive lead compound for further optimization and preclinical testing. Researchers are currently exploring structure–activity relationships (SAR) to identify more potent analogs with improved pharmacokinetic profiles and reduced toxicity.

In conclusion, 7-2-(4-bromophenyl)-2-oxoethoxy-3-(2-methoxyphenyl)-4H-chromen-4-one (CAS No. 845633-98-9) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation and development as a therapeutic agent.